BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Propyl Bromoacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propyl bromoacetate

Cat. No.: B1345692

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
propyl bromoacetate, specifically its boiling point and density. The information is presented to
be a valuable resource for laboratory and development work, with a focus on clarity and
practical application.

Core Physical Properties

Propyl bromoacetate is a chemical compound with the molecular formula CsHsBrO2. An
understanding of its physical properties is essential for its proper handling, storage, and use in
various chemical syntheses.

Quantitative Data Summary

The boiling point and density of propyl bromoacetate have been determined and reported in
various chemical databases. A summary of these values is presented below for easy reference
and comparison.
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Physical Property Value Conditions Source(s)
Boiling Point 177.3°C at 760 mmHg [1]

176 °C Not specified [2]

175-176 °C at 758 mmHg [3114]

Density 1.417 g/cm3 Not specified [1]

1.412 g/mL Not specified [2][5]

1.399 g/mL Not specified [4]

1.39 g/cm3 Not specified [3]

Experimental Protocol: Determination of Boiling

Point

The following is a generalized experimental methodology for the determination of the boiling

point of a liquid organic compound such as propyl bromoacetate, based on common

laboratory techniques.

Principle:

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. At this temperature, the liquid undergoes a phase transition

to a gas.

Apparatus:

e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Heating apparatus (e.g., oil bath or heating block)

o Beaker
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 Stirring rod or magnetic stirrer
e Clamps and stand
Procedure:

o Sample Preparation: A small volume (a few milliliters) of propyl bromoacetate is placed into
a clean, dry test tube.

o Capillary Tube Insertion: A capillary tube, with its open end facing down, is placed inside the
test tube containing the sample.

o Apparatus Assembly: The test tube is securely clamped in a heating bath (e.g., paraffin oil
bath) and a thermometer is positioned so that the bulb is level with the sample.

e Heating: The heating bath is gently and uniformly heated. A stirring mechanism should be
used to ensure even heat distribution.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles. As the boiling point is approached and exceeded, a rapid and
continuous stream of bubbles will emerge from the capillary tube.

» Boiling Point Determination: The heat source is then removed, and the apparatus is allowed
to cool. The boiling point is the temperature at which the bubbling stops and the liquid just
begins to be drawn back into the capillary tube.

e Pressure Correction: The atmospheric pressure at the time of the experiment should be
recorded. If the atmospheric pressure is not 760 mmHg, a correction may be necessary to
determine the normal boiling point.

Experimental Workflow Visualization

The logical flow of the boiling point determination experiment can be visualized as follows:
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Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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